Cas no 2097929-61-6 (2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one
• CAS No: 2097929-61-6
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6015013
• PubChem ID: 121162400
• Update Time: 2025-06-08

2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one
• 2097929-61-6
• AKOS032457791
• 2-methoxy-1-{4-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
• 2-methoxy-1-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]ethanone
• F6479-5840
• 2-methoxy-1-(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)ethanone

• Inchi： 1S/C13H19N3O3/c1-10-14-6-3-12(15-10)19-11-4-7-16(8-5-11)13(17)9-18-2/h3,6,11H,4-5,7-9H2,1-2H3
• InChI Key： TXHMWTWQYZAXKU-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(COC)=O)CC1

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one

Introduction to 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one (CAS No. 2097929-61-6)

2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2097929-61-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring linked to a pyrimidine moiety, further functionalized with an ester group. Such structural motifs are frequently explored in the development of novel bioactive agents due to their potential to interact with biological targets in diverse ways.

The chemical structure of 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one encompasses several key functional groups that contribute to its pharmacological profile. The presence of a methoxy group at the second carbon atom and an ester linkage at the first carbon atom introduces polarity and reactivity, which can influence both its solubility and metabolic stability. Additionally, the piperidine ring is a common pharmacophore in drug discovery, known for its ability to enhance binding affinity and selectivity when interacting with biological receptors. The integration of a pyrimidine moiety further expands the compound's potential biological activity, as pyrimidine derivatives are widely recognized for their roles in various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one represents a promising candidate in this context. Its unique structural features suggest potential interactions with enzymes and receptors involved in critical disease pathways. For instance, the piperidine-pyrimidine hybrid core has been investigated for its ability to interfere with kinases and other signaling proteins, which are often dysregulated in diseases such as cancer and inflammatory disorders. Preliminary studies have indicated that derivatives of this class may exhibit inhibitory effects on specific targets, making them valuable scaffolds for further medicinal chemistry optimization.

The synthesis of 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methylpyrimidine substituent at the fourth position of the piperidine ring is particularly challenging, necessitating careful selection of coupling reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of such complex molecules. These techniques not only improve efficiency but also allow for greater flexibility in modifying the molecular framework, enabling researchers to explore a wide range of structural variations.

One of the most compelling aspects of studying compounds like 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-ylenthanone, is their potential to serve as probes for understanding biological mechanisms. By modulating their activity or selectivity, researchers can gain insights into the function of key proteins and pathways. For example, analogs of this compound have been investigated for their ability to inhibit specific kinases that play a role in tumor growth and progression. Such studies not only contribute to the development of novel therapeutics but also provide fundamental knowledge about disease biology.

The pharmacokinetic properties of 2-methoxy 1 { 4 ( 2 methyl pyrimidin 4 yl ) oxypiperidin 1 yl } ethan 1 one are also critical considerations in its development as a potential drug candidate. Factors such as solubility, metabolic stability, and bioavailability must be carefully evaluated to ensure that the compound can reach its target site effectively within an organism. Computational modeling techniques have become increasingly valuable in predicting these properties before extensive experimental testing is conducted. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can identify key structural features that enhance or impair pharmacokinetic performance.

Recent advancements in drug discovery have emphasized the importance of collaboration between academia and industry to accelerate the translation of laboratory findings into clinical applications. The compound CAS no 2097929 61 6, while still under investigation, exemplifies this collaborative approach. Researchers from multiple institutions have contributed to its synthesis, characterization, and preliminary biological evaluation. Such efforts highlight the growing interest in exploring novel chemical entities with potential therapeutic value.

The future direction of research on CAS no 2097929 61 6 will likely involve further optimization of its chemical structure to improve potency, selectivity, and pharmacokinetic profiles. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying promising derivatives. Additionally, exploring synthetic routes that are more sustainable and scalable will be essential for moving towards clinical development.

In conclusion,CAS no 2097929 61 6, corresponding to 2-methoxy-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}ethan-1-one, represents a significant advancement in pharmaceutical chemistry. Its complex architecture offers unique opportunities for modulating biological pathways associated with various diseases. As research continues to uncover new applications for this class of molecules,CAS no 2097969616 will undoubtedly play a crucial role in shaping future therapeutic strategies.